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Compound of Interest

Compound Name: Isobutyl hexanoate

Cat. No.: B089612 Get Quote

Providing critical safety and logistical information for the proper handling and disposal of

isobutyl hexanoate, this guide offers procedural steps to ensure the safety of laboratory

personnel and compliance with environmental regulations.

Isobutyl hexanoate, a combustible liquid and irritant, requires careful management to mitigate

risks within a research environment.[1][2] Adherence to established disposal protocols is

paramount for the safety of laboratory staff and the preservation of the environment.

Key Physical and Chemical Properties
A thorough understanding of the chemical's properties is the first step in safe handling and

disposal.
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Property Value

CAS Number 105-79-3[2][3]

Molecular Formula C10H20O2[2][3]

Molecular Weight 172.26 g/mol [2][3]

Appearance Colorless liquid[3]

Flash Point 76 °C (168.8 °F) - closed cup[3]

Density 0.856 g/mL at 25 °C[3][4]

Boiling Point 348 - 350 °C[3][4]

Storage Temperature 2 - 8 °C[3]

Hazard Identification and Personal Protective
Equipment (PPE)
Isobutyl hexanoate is classified as a combustible liquid that can cause skin and serious eye

irritation.[1][2] Inhalation may also be harmful and cause respiratory tract irritation.[1] Therefore,

appropriate personal protective equipment must be worn when handling this chemical.

Recommended PPE includes:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemically resistant gloves.

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[2]

Respiratory Protection: If working in an area with inadequate ventilation, a respirator may be

necessary.[2]

Step-by-Step Disposal Protocol
The disposal of isobutyl hexanoate must comply with federal, state, and local regulations. The

primary federal legislation governing hazardous waste in the United States is the Resource
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Conservation and Recovery Act (RCRA).[5][6][7][8][9]

1. Waste Identification and Collection:

Treat all isobutyl hexanoate waste as hazardous.[10]

Collect waste isobutyl hexanoate in a designated, properly labeled, and sealed container.

The container must be chemically compatible with the substance.[6]

Do not mix isobutyl hexanoate with other chemical wastes to prevent unforeseen reactions.

[11][12]

Label the waste container clearly with "Hazardous Waste," the name "Isobutyl Hexanoate,"

and the date of accumulation.[11]

2. Storage of Chemical Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition.[1][3]

Ensure the storage area has secondary containment to manage any potential leaks.[6]

3. Accidental Release Measures:

In the event of a spill, remove all sources of ignition.[1][3]

Ventilate the area and wear appropriate PPE.[1][3]

Contain the spill using a non-combustible absorbent material such as sand, earth, or

vermiculite.[3]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1][3]

Do not allow the spilled chemical to enter drains or waterways.[1][2][3]

4. Disposal Procedure:
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Isobutyl hexanoate should be disposed of through a licensed professional waste disposal

service.[1]

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[1]

Never dispose of isobutyl hexanoate down the drain or in the regular trash.[13]

Empty containers that held isobutyl hexanoate should be treated as hazardous waste

unless they have been triple-rinsed. The rinsate from this process must also be collected and

disposed of as hazardous waste.[10]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

isobutyl hexanoate.
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Isobutyl Hexanoate for Disposal

Is the container empty?

Collect in a labeled,
compatible hazardous waste container

No

Triple-rinse with appropriate solvent

Yes

Store hazardous waste in a
designated, safe location

Collect rinsate as hazardous waste
Dispose of rinsed container

as non-hazardous waste

Arrange for pickup by a
licensed waste disposal service

Incineration at a
permitted facility

Click to download full resolution via product page

Disposal workflow for isobutyl hexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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